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Compound of Interest

Compound Name: 2-Fluoro-5-iodobenzyl chloride
CAS No.: 1261749-34-1
Cat. No.: B1383543
Get Quote
. J

CAS Number: 1261749-34-1[1]
Executive Summary & Compound Identity

2-Fluoro-5-iodobenzyl chloride (CAS: 1261749-34-1) is a specialized halogenated building
block extensively utilized in medicinal chemistry and advanced organic synthesis. Its structural
uniqueness lies in the strategic positioning of three distinct functional handles: a reactive
benzylic chloride, an ortho-fluoro group, and a meta-iodo substituent.

This tri-functional scaffold allows for orthogonal functionalization—enabling sequential
nucleophilic substitution, palladium-catalyzed cross-coupling, and directed ortho-metallation or
nucleophilic aromatic substitution (SNAr). It is a critical intermediate in the synthesis of
pharmaceuticals targeting kinase inhibition, GPCR modulation, and metabolic disorders.

Chemical Specifications
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Property Specification

IUPAC Name 1-(Chloromethyl)-2-fluoro-5-iodobenzene
Common Name 2-Fluoro-5-iodobenzyl chloride

CAS Number 1261749-34-1

Molecular Formula C7H5CIFI

Molecular Weight 270.47 g/mol

MDL Number MFCD18396963

) Typically a low-melting solid or viscous oil
Physical State )
(dependent on purity)

Soluble in DCM, THF, Ethyl Acetate; Insoluble in

Solubility
Water

Stabili Moisture sensitive; susceptible to hydrolysis
ability '
(store under inert gas)

Synthetic Routes & Preparation

The synthesis of 2-Fluoro-5-iodobenzyl chloride is most reliably achieved via the
deoxychlorination of its alcohol precursor. This method offers higher selectivity and purity
compared to radical halogenation of the corresponding toluene derivative.

Method A: Deoxychlorination of 2-Fluoro-5-iodobenzyl
Alcohol (Preferred)

This route minimizes side reactions (such as ring chlorination) and provides a high-yielding
conversion suitable for gram-to-kilogram scale-up.

Precursor: 2-Fluoro-5-iodobenzyl alcohol (CAS: 438050-27-2) Reagents: Thionyl Chloride
(SOCI2) or Phosphorous Trichloride (PCI3) Solvent: Dichloromethane (DCM) or Toluene

Step-by-Step Protocol:
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e Setup: Flame-dry a 250 mL round-bottom flask equipped with a magnetic stir bar and a
pressure-equalizing addition funnel. Purge with Argon or Nitrogen.

e Dissolution: Charge the flask with 2-Fluoro-5-iodobenzyl alcohol (10.0 mmol) and anhydrous
DCM (50 mL). Cool the solution to 0°C using an ice bath.

e Activation: Add catalytic N,N-dimethylformamide (DMF, 2-3 drops). Note: DMF acts as a
catalyst by forming the reactive Vilsmeier-Haack intermediate, significantly accelerating the
reaction.

e Chlorination: Add Thionyl Chloride (12.0 mmol, 1.2 eq) dropwise over 15 minutes. The
evolution of SO2 and HCI gas will be observed (use a scrubber).

o Reaction: Allow the mixture to warm to room temperature and stir for 2—4 hours. Monitor via
TLC (Hexanes/EtOAc 4:1) or LC-MS. The alcohol spot should disappear.

o Workup: Quench carefully with saturated aqueous NaHCO3 at 0°C. Extract with DCM (3 x 30
mL). Wash combined organics with brine, dry over anhydrous Na2S04, and concentrate in
vacuo.

 Purification: The crude residue is often sufficiently pure (>95%). If necessary, purify via flash
column chromatography (SiO2, 100% Hexanes to 5% EtOAc/Hexanes).

Method B: Radical Halogenation (Alternative)

Precursor: 2-Fluoro-5-iodotoluene Reagents:N-Chlorosuccinimide (NCS) or Sulfuryl Chloride
(SO2CI2) Catalyst: AIBN or Benzoyl Peroxide Conditions: Reflux in CCI4 or Trifluorotoluene.
Note: This method is less preferred due to the potential for over-chlorination (benzal chloride
formation) and the lability of the C-I bond under radical conditions.

Reactivity Profile & Mechanism

The versatility of CAS 1261749-34-1 stems from its ability to participate in two distinct reaction
manifolds without interference: SN2 Substitution and Pd-Catalyzed Cross-Coupling.

Mechanistic Pathway: Orthogonal Functionalization
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The following diagram illustrates how the benzylic chloride and aryl iodide can be reacted
sequentially.

Intermediate A: Suzuki-Miyaura
Secondary Amine (HNR2) )-——-——--———-———-—-—————— - Benzylic Amine i
S_N2 Substitution (A nact) w»
____________ »-| Functionalized Biaryl
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(CAS 1261749-34-1) Suzuki Coupling
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——————————— > Product B:
S_N2 Substitution Functionalized Biaryl
Intermediate B: //

Biaryl Benzyl Chloride

Boronic Acid / Pd(0) )——-—-—=—===——==—=—= ]

Click to download full resolution via product page

Caption: Orthogonal reaction pathways. Path 1 is generally preferred to avoid potential side
reactions of the benzylic chloride under palladium catalysis conditions (e.g., oxidative addition
to the C-Cl bond).

Key Reaction Classes

e Benzylic Substitution (SN2):
o Nucleophiles: Amines (primary/secondary), Alkoxides, Thiols, Azides.
o Conditions: Mild bases (K2CO3, DIPEA) in polar aprotic solvents (DMF, CH3CN).

o Rate: Enhanced by the electron-withdrawing nature of the ortho-fluoro and meta-iodo
groups, which stabilize the transition state slightly relative to unsubstituted benzyl chloride.

o Palladium-Catalyzed Coupling:

o Site: C-I bond (Position 5).
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o Selectivity: The C-1 bond undergoes oxidative addition much faster than the C-CI
(benzylic) or C-F bonds, allowing for chemoselective coupling.

o Reactions: Suzuki-Miyaura (Aryl-Aryl), Sonogashira (Aryl-Alkyne), Heck (Aryl-Alkene).

Applications in Drug Discovery

This compound is a "privileged structure" precursor. The 2-fluoro-5-iodo motif is frequently
embedded in kinase inhibitors to modulate metabolic stability and binding affinity.

Case Study: Synthesis of Kinase Inhibitors

In the development of tyrosine kinase inhibitors, the benzyl group is often used to occupy the
hydrophobic pocket of the enzyme.

e Step 1: Reaction of CAS 1261749-34-1 with a piperazine-based core (SN2).

o Step 2: The iodine handle is then used to attach a solubilizing tail or a hinge-binding motif via
Suzuki coupling.

e Role of Fluorine: The ortho-fluorine atom can form intramolecular hydrogen bonds or dipole
interactions within the active site, often improving potency and metabolic stability (blocking
metabolic oxidation at the benzylic position).

Handling, Stability & Safety (MSDS Insights)

Signal Word:DANGER

Hazard Class Statement Precaution

) Causes severe skin burns and Wear nitrile gloves, lab coat,
Skin Corr.[1] 1B

eye damage. and eye protection.
Causes severe eye irritation Handle ONLY in a functioning
Lachrymator )
and tearing. fume hood.
- May cause allergic skin Avoid breathing
Sensitizer _ _
reaction. dust/fume/gas/mist/vapors.[1]
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Storage Protocol:
o Temperature: 2—8°C (Refrigerate).

* Atmosphere: Store under Nitrogen or Argon. Benzylic chlorides can hydrolyze to alcohols
upon exposure to atmospheric moisture, releasing HCl gas.

o Container: Tightly sealed glass vial with a PTFE-lined cap.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1383543/docs#comprehensive-technical-guide-2-
fluoro-5-iodobenzyl-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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